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Compound of Interest

Compound Name: Fmoc-D-Bpa-OH

Cat. No.: B557721 Get Quote

An In-depth Technical Guide to the Storage and Handling of Fmoc-D-Bpa-OH Powder

For researchers, scientists, and drug development professionals utilizing Fmoc-D-Bpa-OH in

their work, proper storage and handling are paramount to ensure the integrity of the compound

and the safety of laboratory personnel. This guide provides a comprehensive overview of the

best practices for storing and handling Fmoc-D-Bpa-OH powder, supported by available

technical data.

Compound Information
Fmoc-D-Bpa-OH, also known as N-Fmoc-4-benzoyl-D-phenylalanine, is a derivative of the

amino acid phenylalanine.[1][2] It is commonly used in solid-phase peptide synthesis (SPPS) to

incorporate a photoactivatable benzophenone moiety into peptides.

Chemical Properties:

Molecular Formula: C₃₁H₂₅NO₅[2][3][4]

Molecular Weight: 491.53 g/mol

Appearance: White to off-white solid powder

CAS Number: 117666-97-4

Storage Conditions

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b557721?utm_src=pdf-interest
https://www.benchchem.com/product/b557721?utm_src=pdf-body
https://www.benchchem.com/product/b557721?utm_src=pdf-body
https://www.benchchem.com/product/b557721?utm_src=pdf-body
https://www.benchchem.com/product/b557721?utm_src=pdf-body
https://nordicbiosite.com/product/HY-W010793-1000/FmocBpaOH
https://www.peptide.com/product/fmoc-d-bpa-oh-117666-97-4/
https://www.peptide.com/product/fmoc-d-bpa-oh-117666-97-4/
https://www.medchemexpress.com/fmoc-bpa-oh.html
https://www.scbt.com/p/fmoc-d-bpa-oh-117666-97-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The stability of Fmoc-D-Bpa-OH is highly dependent on the storage conditions. Adherence to

the recommended temperature and duration is critical to prevent degradation and ensure

experimental reproducibility.

Quantitative Storage Data
The following table summarizes the recommended storage conditions for Fmoc-D-Bpa-OH in

both solid (powder) and solution forms.

Form
Storage
Temperature

Storage Duration Source

Powder -20°C 3 years

Powder 2-8°C 2 years

In Solvent -20°C 1 month

In Solvent -80°C 6 months

It is recommended to store the lyophilized powder in a desiccated environment. When

preparing solutions, it is advisable to aliquot them to avoid multiple freeze-thaw cycles, which

can lead to degradation.

Handling and Safety
Proper handling procedures are essential to protect researchers from potential hazards and to

maintain the purity of the compound.

Personal Protective Equipment (PPE)
When handling Fmoc-D-Bpa-OH powder, the following personal protective equipment should

be used:

Eye Protection: Eyeshields or safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
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Respiratory Protection: A type N95 (US) or equivalent respirator should be used, especially

when handling the powder outside of a fume hood to avoid dust inhalation.

Skin Protection: A lab coat and closed-toe shoes are recommended.

General Handling Guidelines
Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid the

generation and inhalation of dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling the compound.

Keep the container tightly closed when not in use.

Avoid sources of ignition as the material is a combustible solid.

Solubility
Fmoc-D-Bpa-OH is soluble in dimethyl sulfoxide (DMSO). A stock solution of 100 mg/mL

(203.45 mM) can be prepared in DMSO, though ultrasonic assistance may be required. It is

noted that DMSO is hygroscopic, and using newly opened DMSO is recommended for optimal

solubility.

Experimental Protocols
While a specific, detailed experimental protocol for Fmoc-D-Bpa-OH was not found in the

provided search results, it is primarily used in Fmoc solid-phase peptide synthesis (SPPS). The

following is a generalized protocol for the coupling of an Fmoc-protected amino acid, like

Fmoc-D-Bpa-OH, during SPPS.

General Fmoc-SPPS Coupling Protocol
Resin Swelling: The solid support resin (e.g., Rink Amide resin) is swelled in a suitable

solvent, typically dimethylformamide (DMF), for a minimum of 30 minutes.
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Fmoc Deprotection: The N-terminal Fmoc protecting group on the resin-bound peptide is

removed by treating the resin with a 20% solution of piperidine in DMF. This is typically done

for 5-10 minutes and repeated once.

Washing: The resin is thoroughly washed with DMF to remove the piperidine and the cleaved

Fmoc group.

Coupling:

A solution of Fmoc-D-Bpa-OH (typically 3-5 equivalents) and a coupling reagent (e.g.,

HBTU, HATU) in DMF is prepared.

A base, such as N,N-diisopropylethylamine (DIPEA), is added to the amino acid solution.

This activation mixture is then added to the resin.

The coupling reaction is allowed to proceed for 1-2 hours at room temperature with gentle

agitation.

Washing: The resin is washed again with DMF to remove any unreacted reagents.

Cycle Repetition: The deprotection, washing, and coupling steps are repeated for each

subsequent amino acid in the peptide sequence.

Visualizations
Workflow for Storage and Handling of Fmoc-D-Bpa-OH
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Storage Protocol Handling Protocol

Receive Fmoc-D-Bpa-OH Powder

Store Powder at -20°C (3 years) or 2-8°C (2 years) in a desiccated environment

Prepare Stock Solution (e.g., in DMSO)

Aliquot and Store Solution at -20°C (1 month) or -80°C (6 months)

Use in Experiment (e.g., SPPS)

Wear Appropriate PPE (Gloves, Goggles, Respirator)

Handle in a Well-Ventilated Fume Hood

Weigh Powder

Dissolve in Appropriate Solvent

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Workflow for the proper storage and handling of Fmoc-D-Bpa-OH.

Logical Flow for Fmoc-SPPS Coupling
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Start with Resin-Bound Peptide

Fmoc Deprotection (e.g., 20% Piperidine in DMF)

Wash with DMF

Couple Fmoc-D-Bpa-OH with Coupling Reagent and Base

Wash with DMF

Proceed to Next Amino Acid Cycle

Repeat for sequence

Final Deprotection and Cleavage

Click to download full resolution via product page

Caption: A simplified logical workflow for a single coupling cycle in Fmoc-SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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